![B1574644 KHK2455](/img/no-structure.png)
KHK2455
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Description
KHK2455 is a potent and selective IDO1 inhibitor with potential immunomodulating and antineoplastic activities. This compound targets and binds to IDO1, an enzyme responsible for the oxidation of tryptophan into kynurenine. By inhibiting IDO1 and decreasing kynurenine in tumor cells, this compound increases and restores the proliferation and activation of various immune cells, including dendritic cells (DCs), natural killer (NK) cells, and T lymphocytes; this compound also induces increased interferon (IFN) production, and causes a reduction in tumor-associated regulatory T cells (Tregs).
Scientific Research Applications
KHK2455 as an Immunotherapy Agent for Solid Tumors
This compound, an oral selective inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), is being developed as an active immunotherapy to treat advanced or metastatic solid tumors. IDO1 is a rate-limiting enzyme in the conversion of tryptophan to kynurenine, linked to immunosuppression. IDO1 inhibition by this compound results in immune modulatory effects that may boost anti-cancer immune responses. A population pharmacokinetic-pharmacodynamic model was developed to characterize this compound exposure and its relationship to response in patients with locally advanced or metastatic solid tumors, enabling dose optimization for future studies (Mehta et al., 2021).
Combination Therapy with Avelumab for Urothelial Carcinoma
A Phase 1 study investigated this compound in combination with avelumab, a PD-L1 checkpoint inhibitor, in subjects with locally advanced or metastatic urothelial carcinoma. The study aimed to assess the complementary action of this compound's IDO1 inhibition and avelumab's checkpoint inhibition in treating urothelial carcinoma. This research represents an exploration of this compound in enhancing anti-tumor immunity and overcoming tumor immune evasion (Desai et al., 2020).
Properties
IUPAC Name |
N/A |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
KHK2455; KHK-2455; KHK 2455; |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.